Cas no 1227588-03-5 (5-Chloro-2-(3-fluorophenyl)pyridine-3-methanol)
5-Chloro-2-(3-fluorophenyl)pyridine-3-methanol Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-2-(3-fluorophenyl)pyridine-3-methanol
-
- Inchi: 1S/C12H9ClFNO/c13-10-4-9(7-16)12(15-6-10)8-2-1-3-11(14)5-8/h1-6,16H,7H2
- InChI Key: CAEOZMHAGXXWDZ-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(C2C=CC=C(C=2)F)C(=C1)CO
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 229
- XLogP3: 2.4
- Topological Polar Surface Area: 33.1
5-Chloro-2-(3-fluorophenyl)pyridine-3-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024007934-250mg |
5-Chloro-2-(3-fluorophenyl)pyridine-3-methanol |
1227588-03-5 | 97% | 250mg |
$714.00 | 2023-09-03 | |
| Alichem | A024007934-500mg |
5-Chloro-2-(3-fluorophenyl)pyridine-3-methanol |
1227588-03-5 | 97% | 500mg |
$1048.60 | 2023-09-03 | |
| Alichem | A024007934-1g |
5-Chloro-2-(3-fluorophenyl)pyridine-3-methanol |
1227588-03-5 | 97% | 1g |
$1848.00 | 2023-09-03 |
5-Chloro-2-(3-fluorophenyl)pyridine-3-methanol Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 5-Chloro-2-(3-fluorophenyl)pyridine-3-methanol
Introduction to 5-Chloro-2-(3-fluorophenyl)pyridine-3-methanol (CAS No: 1227588-03-5)
5-Chloro-2-(3-fluorophenyl)pyridine-3-methanol, identified by the CAS number 1227588-03-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule has garnered attention due to its structural features and potential applications in drug discovery. The presence of both chloro and fluoro substituents on the pyridine ring, coupled with a hydroxymethyl group, makes it a versatile scaffold for further chemical modifications and biological evaluations.
The compound’s molecular structure consists of a pyridine core substituted at the 5-position with a chlorine atom, at the 2-position with a 3-fluorophenyl group, and at the 3-position with a methanol moiety. This specific arrangement of functional groups imparts unique electronic and steric properties, which are critical for its interaction with biological targets. The chloro group, in particular, is known to enhance binding affinity through electrostatic interactions, while the fluoro substituent can influence metabolic stability and lipophilicity.
In recent years, 5-Chloro-2-(3-fluorophenyl)pyridine-3-methanol has been explored in various pharmacological contexts, primarily as a building block for more complex drug candidates. Its pyridine scaffold is a common motif in many approved drugs, suggesting that derivatives of this compound may exhibit promising therapeutic effects. For instance, pyridine-based molecules have shown efficacy in treating neurological disorders, cardiovascular diseases, and infectious diseases.
One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By modifying the structure of 5-Chloro-2-(3-fluorophenyl)pyridine-3-methanol, researchers can fine-tune its binding properties to specific kinase targets. Recent studies have demonstrated that fluorinated pyridines can improve drug potency and selectivity, making them valuable tools in oncology research.
Furthermore, the hydroxymethyl group at the 3-position of the pyridine ring provides a site for further functionalization. This allows chemists to introduce additional pharmacophores or modify existing ones to enhance pharmacokinetic profiles. For example, etherification or esterification of the hydroxymethyl group could alter solubility and bioavailability, critical factors for drug development.
The synthesis of 5-Chloro-2-(3-fluorophenyl)pyridine-3-methanol typically involves multi-step organic reactions starting from commercially available precursors. The introduction of the chloro group often requires chlorination techniques such as electrophilic aromatic substitution or direct chlorination methods. The attachment of the 3-fluorophenyl group may involve cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings. Finally, the hydroxymethyl group is usually introduced through reduction reactions or nucleophilic addition processes.
In terms of biological activity, preliminary assays have suggested that 5-Chloro-2-(3-fluorophenyl)pyridine-3-methanol exhibits moderate activity against certain bacterial strains. The combination of chloro and fluoro substituents may contribute to its antimicrobial properties by interfering with essential bacterial enzymes or metabolic pathways. However, further studies are needed to fully elucidate its mechanism of action and potential therapeutic applications.
The compound’s stability under various conditions is another area of interest. Fluorinated aromatic compounds are known for their resistance to metabolic degradation, which can extend their half-life in vivo. This characteristic is particularly advantageous for drug development, as it ensures prolonged activity and reduces the need for frequent dosing. Additionally, computational studies have been employed to predict the compound’s pharmacokinetic behavior using molecular modeling techniques.
Recent advancements in green chemistry have also influenced the synthesis of 5-Chloro-2-(3-fluorophenyl)pyridine-3-methanol. Researchers are increasingly adopting sustainable methodologies to minimize waste and reduce environmental impact. For instance, catalytic processes that employ recyclable catalysts or solvent-free reactions are being explored to improve efficiency and sustainability.
The pharmaceutical industry continues to invest heavily in heterocyclic compounds due to their diverse biological activities and synthetic versatility. 5-Chloro-2-(3-fluorophenyl)pyridine-3-methanol exemplifies this trend by serving as a versatile scaffold for drug discovery efforts. Its unique structural features make it an attractive candidate for further exploration in both academic research and industrial applications.
In conclusion,5-Chloro-2-(3-fluorophenyl)pyridine-3-methanol (CAS No: 1227588-03-5) is a promising compound with significant potential in pharmaceutical chemistry. Its structural attributes enable diverse modifications and biological evaluations, making it a valuable asset in drug development pipelines. As research progresses, this molecule is likely to play an increasingly important role in discovering novel therapeutic agents.
1227588-03-5 (5-Chloro-2-(3-fluorophenyl)pyridine-3-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)